3-[4-(dimethylamino)phenyl]-2-(4-oxo-3,4-dihydro-2-quinazolinyl)acrylonitrile

• IUPAC Name: (E)-3-[4-(dimethylamino)phenyl]-2-(4-oxo-3H-quinazolin-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C19H16N4O/c1-23(2)15-9-7-13(8-10-15)11-14(12-20)18-21-17-6-4-3-5-16(17)19(24)22-18/h3-11H,1-2H3,(H,21,22,24)/b14-11+
• InChI Key: CUUQXRFFSDGPLG-SDNWHVSQSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C=C(C#N)C2=NC3=CC=CC=C3C(=O)N2
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=C(\C#N)/C2=NC3=CC=CC=C3C(=O)N2
• Molecular Formula: C19H16N4O
• Molecular Weight: 316.4 g/mol

Description

3-[4-(dimethylamino)phenyl]-2-(4-oxo-3,4-dihydro-2-quinazolinyl)acrylonitrile is a synthetic compound that has been studied for its potential applications in scientific research. This compound is known for its unique chemical structure and has been the subject of several studies exploring its synthesis, mechanism of action, and potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[4-(dimethylamino)phenyl]-2-(4-oxo-3,4-dihydro-2-quinazolinyl)acrylonitrile involves the inhibition of certain enzymes and pathways that are involved in the growth and proliferation of cancer cells. Specifically, this compound has been shown to inhibit the activity of tyrosine kinase enzymes, which are known to play a role in the development and progression of cancer.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. These include the inhibition of cell growth and proliferation, induction of apoptosis (programmed cell death), and inhibition of angiogenesis (the formation of new blood vessels).

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[4-(dimethylamino)phenyl]-2-(4-oxo-3,4-dihydro-2-quinazolinyl)acrylonitrile in lab experiments is its potential for use in cancer research. However, there are also some limitations to its use, including the fact that it may not be effective against all types of cancer and that more research is needed to fully understand its mechanism of action.

Future Directions

There are a number of future directions that could be explored in relation to 3-[4-(dimethylamino)phenyl]-2-(4-oxo-3,4-dihydro-2-quinazolinyl)acrylonitrile. These include further studies into its mechanism of action and potential applications in other areas of scientific research, such as drug development and molecular biology. Additionally, more research is needed to fully understand the limitations and potential side effects of this compound, as well as its potential for use in clinical settings.

Synthesis Methods

The synthesis of 3-[4-(dimethylamino)phenyl]-2-(4-oxo-3,4-dihydro-2-quinazolinyl)acrylonitrile involves the reaction of 4-(dimethylamino)benzaldehyde with 3-amino-2-methylquinazolin-4(3H)-one in the presence of acetic anhydride. This reaction results in the formation of the final product, which is then purified through column chromatography.

Scientific Research Applications

3-[4-(dimethylamino)phenyl]-2-(4-oxo-3,4-dihydro-2-quinazolinyl)acrylonitrile has been studied for its potential applications in various scientific research fields. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that this compound has the potential to inhibit the growth and proliferation of cancer cells, making it a potential candidate for the development of new cancer therapies.